Cas no 118950-97-3 (1H-Azepine-2-carboxamide,hexahydro-7-oxo-)

• Product Name: 1H-Azepine-2-carboxamide,hexahydro-7-oxo-
• CAS No: 118950-97-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 132025
• PubChem ID: 15066220
• Update Time: 2025-04-19

1H-Azepine-2-carboxamide,hexahydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2-carboxamide,hexahydro-7-oxo-
• 1H-Azepine-2-carboxamide,hexahydro-7-oxo-(9CI)
• SCHEMBL10751453
• 7-Oxoazepane-2-carboxamide
• 118950-97-3
• 7-oxo-2-azepanecarboxamide

• Inchi： 1S/C7H12N2O2/c8-7(11)5-3-1-2-4-6(10)9-5/h5H,1-4H2,(H2,8,11)(H,9,10)
• InChI Key： OYIAQOXMUAYRAH-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C(N)=O)N1

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19